2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1-pentyl-1H-benzimidazole

• Molecular Formula: C24H32N2
• Molecular Weight: 348.5 g/mol
• IUPAC Name: 2-[1-[4-(2-methylpropyl)phenyl]ethyl]-1-pentylbenzimidazole
• InChI: InChI=1S/C24H32N2/c1-5-6-9-16-26-23-11-8-7-10-22(23)25-24(26)19(4)21-14-12-20(13-15-21)17-18(2)3/h7-8,10-15,18-19H,5-6,9,16-17H2,1-4H3
• InChI Key: IWRDPHIBMQGGSG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C2=CC=CC=C2N=C1C(C)C3=CC=C(C=C3)CC(C)C

Description

2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1-pentyl-1H-benzimidazole is a complex organic compound belonging to the benzimidazole family. Benzimidazoles are known for their diverse range of biological activities and are commonly used in pharmaceuticals, agrochemicals, and other industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1-pentyl-1H-benzimidazole typically involves the condensation of ortho-phenylenediamine with substituted benzaldehydes. The reaction is often catalyzed by acids or bases and may require specific solvents to achieve high yields . Industrial production methods may involve multi-step processes, including the use of phase transfer catalysts and specific reaction conditions to optimize the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

This compound undergoes various chemical reactions, including:

Oxidation: Commonly using oxidizing agents like sodium metabisulphite.

Reduction: Typically involves reducing agents such as lithium aluminum hydride.

Substitution: Both nucleophilic and electrophilic substitution reactions are possible, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Sodium metabisulphite in a mixture of solvents under mild conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like N-bromosuccinimide for benzylic bromination.

Major Products

The major products formed from these reactions include various substituted benzimidazole derivatives, which can be further modified to enhance their biological activity .

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its antimicrobial and anticancer properties.

Medicine: Potential therapeutic agent for treating various diseases, including cancer and infections.

Industry: Utilized in the production of dyes, polymers, and other functional materials.

Mechanism of Action

The mechanism of action of 2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1-pentyl-1H-benzimidazole involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes and disrupt cellular processes, leading to its therapeutic effects . The presence of electron-donating or withdrawing groups on the benzimidazole ring can significantly influence its biological activity .

Comparison with Similar Compounds

Similar Compounds

• 1H-Benzimidazole, 2-[1-[4-(2-methylpropyl)phenyl]ethyl]-
• 2-(2-ethoxyethyl)-1H-benzimidazole

Uniqueness

2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1-pentyl-1H-benzimidazole stands out due to its unique substitution pattern, which imparts specific chemical and biological properties.